![molecular formula C26H33NO6 B10897621 [4A-Hydroxy-1-(3,4,5-trimethoxyphenyl)octahydro-2(1H)-isoquinolinyl](2-methoxyphenyl)methanone](/img/structure/B10897621.png)
[4A-Hydroxy-1-(3,4,5-trimethoxyphenyl)octahydro-2(1H)-isoquinolinyl](2-methoxyphenyl)methanone
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Overview
Description
4A-Hydroxy-1-(3,4,5-trimethoxyphenyl)octahydro-2(1H)-isoquinolinylmethanone: is a complex organic compound with a unique structure that includes multiple functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4A-Hydroxy-1-(3,4,5-trimethoxyphenyl)octahydro-2(1H)-isoquinolinylmethanone typically involves multiple steps, starting from readily available precursors. The key steps include:
Formation of the Isoquinoline Core: This can be achieved through a Pictet-Spengler reaction, where an aldehyde reacts with an amine in the presence of an acid catalyst.
Introduction of the Trimethoxyphenyl Group: This step involves the use of a Friedel-Crafts alkylation reaction, where the isoquinoline core is alkylated with a trimethoxybenzene derivative.
Hydroxylation and Methoxylation: The hydroxyl and methoxy groups are introduced through selective oxidation and methylation reactions.
Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic routes to improve yield and reduce costs. This could include the use of continuous flow reactors for better control of reaction conditions and the use of greener solvents and reagents to minimize environmental impact.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyl group, to form ketones or aldehydes.
Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.
Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Reagents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products:
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols.
Substitution: Formation of derivatives with different functional groups replacing the methoxy groups.
Scientific Research Applications
Chemistry:
- Used as a building block for the synthesis of more complex molecules.
- Studied for its unique reactivity and potential as a catalyst in organic reactions.
Biology:
- Investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.
Medicine:
- Explored as a potential drug candidate due to its structural similarity to known bioactive compounds.
Industry:
- Potential applications in the development of new materials with specific properties, such as polymers or coatings.
Mechanism of Action
The mechanism of action of 4A-Hydroxy-1-(3,4,5-trimethoxyphenyl)octahydro-2(1H)-isoquinolinylmethanone is not fully understood, but it is believed to interact with various molecular targets. These may include enzymes, receptors, and other proteins, leading to changes in cellular processes. The compound’s effects are likely mediated through pathways involving oxidative stress, apoptosis, and signal transduction.
Comparison with Similar Compounds
Colchicine: An anti-gout agent that inhibits tubulin polymerization.
Podophyllotoxin: Used for the treatment of external genital warts.
Trimetrexate and Trimethoprim: Dihydrofolate reductase inhibitors.
Uniqueness:
Properties
Molecular Formula |
C26H33NO6 |
---|---|
Molecular Weight |
455.5 g/mol |
IUPAC Name |
[4a-hydroxy-1-(3,4,5-trimethoxyphenyl)-1,3,4,5,6,7,8,8a-octahydroisoquinolin-2-yl]-(2-methoxyphenyl)methanone |
InChI |
InChI=1S/C26H33NO6/c1-30-20-11-6-5-9-18(20)25(28)27-14-13-26(29)12-8-7-10-19(26)23(27)17-15-21(31-2)24(33-4)22(16-17)32-3/h5-6,9,11,15-16,19,23,29H,7-8,10,12-14H2,1-4H3 |
InChI Key |
DBUXXLWNDUYMCQ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CCC3(CCCCC3C2C4=CC(=C(C(=C4)OC)OC)OC)O |
Origin of Product |
United States |
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